Cas no 820969-67-3 (Phosphoric acid, 1-cyano-3-phenyl-2-propenyl diethyl ester)

• Product name: Phosphoric acid, 1-cyano-3-phenyl-2-propenyl diethyl ester
• CAS No: 820969-67-3
• MF: C₁₄H₁₈NO₄P
• MW: 295.270784854889
• CID: 699181
• PubChem ID: 71420190

Phosphoric acid, 1-cyano-3-phenyl-2-propenyl diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, 1-cyano-3-phenyl-2-propenyl diethyl ester
• (1-cyano-3-phenylprop-2-enyl) diethyl phosphate
• 1-Cyano-3-phenylprop-2-en-1-yl diethyl phosphate
• 820969-67-3
• DTXSID00839397

• Inchi： InChI=1S/C14H18NO4P/c1-3-17-20(16,18-4-2)19-14(12-15)11-10-13-8-6-5-7-9-13/h5-11,14H,3-4H2,1-2H3
• InChI Key： OVIKIRJCHMIYRG-UHFFFAOYSA-N
• SMILES： CCOP(=O)(OCC)OC(C=CC1=CC=CC=C1)C#N

Computed Properties

• Exact Mass: 295.09734505g/mol
• Monoisotopic Mass: 295.09734505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 68.6Ų
• XLogP3: 2.4